Cas no 1804735-08-7 (5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid)
5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid
-
- Inchi: 1S/C7H2F3IN2O5/c8-7(9,10)18-3-1-2(11)4(6(14)15)12-5(3)13(16)17/h1H,(H,14,15)
- InChI Key: QNRNKWFBOHMVSG-UHFFFAOYSA-N
- SMILES: IC1=C(C(=O)O)N=C(C(=C1)OC(F)(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 347
- XLogP3: 2.7
- Topological Polar Surface Area: 105
5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029090211-1g |
5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid |
1804735-08-7 | 97% | 1g |
$1,475.10 | 2022-04-01 |
5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid
Introduction to 5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804735-08-7)
5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1804735-08-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its iodo, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.
The presence of an iodo group at the 5-position of the pyridine ring enhances the compound's reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in the synthesis of biologically active compounds. Additionally, the nitro group at the 2-position introduces a region of electron-withdrawing character, which can influence the electronic properties of the molecule and its interactions with biological targets. The trifluoromethoxy group at the 3-position further modulates these properties by introducing fluorine atoms, known for their ability to enhance metabolic stability and binding affinity in drug molecules.
In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious disorders. The structural motifs present in 5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid make it a promising candidate for further exploration in this context. For instance, studies have demonstrated that pyridine derivatives can act as kinase inhibitors, which are critical in cancer therapy. The combination of an iodo group for cross-coupling reactions and functional groups that can interact with biological targets suggests potential applications in designing small-molecule inhibitors.
One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. Researchers have leveraged its reactivity to develop libraries of derivatives with tailored biological activities. For example, modifications at the 6-carboxylic acid position can introduce additional functional groups that enhance solubility or improve pharmacokinetic properties. Such modifications are essential for optimizing drug candidates for clinical use. Furthermore, the compound's ability to serve as a precursor for more complex molecules aligns with the trend toward fragment-based drug design, where small molecular fragments are combined to create lead compounds with high efficacy.
The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacological properties. The trifluoromethoxy group in 5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid exemplifies this trend. Fluorine atoms can increase metabolic stability by resisting degradation by enzymes such as cytochrome P450 enzymes. This stability is crucial for extending the half-life of drugs and improving their bioavailability. Moreover, fluorine substitution can enhance binding affinity by altering electronic distributions and hydrophobic interactions with biological targets. These effects have been well-documented in numerous successful drugs on the market.
Recent advances in synthetic methodologies have further enhanced the utility of compounds like 5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex pyridine derivatives. These methods allow chemists to introduce diverse functional groups with precision, facilitating the discovery of novel bioactive molecules. For instance, palladium-catalyzed reactions can be used to replace the iodo group with other moieties, expanding the chemical space available for drug development.
The role of computational chemistry and artificial intelligence (AI) in drug discovery has also transformed how researchers approach molecular design. AI algorithms can predict the biological activity of compounds based on their structural features, allowing for rapid screening of large libraries like those derived from 5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid. This high-throughput virtual screening accelerates the identification of promising candidates for further experimental validation. Such integrative approaches highlight the synergy between traditional synthetic chemistry and modern computational tools.
In conclusion,5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804735-08-7) represents a valuable scaffold for pharmaceutical research due to its structural complexity and functional diversity. Its potential applications in kinase inhibition, fragment-based drug design, and fluorinated drug development underscore its significance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and synthetic strategies,this compound is likely to remain a key intermediate in the quest for innovative therapeutic agents.
1804735-08-7 (5-Iodo-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)